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Compound of Interest

Compound Name: Decylcyclohexane

Cat. No.: B1669408 Get Quote

This guide provides a comprehensive comparison of the physical properties of

decylcyclohexane with established literature values. It is designed for researchers, scientists,

and professionals in drug development who require accurate physical data for this compound.

The guide outlines standard experimental protocols for the validation of these properties and

includes a workflow for the validation process.

Workflow for Physical Property Validation
The following diagram illustrates the logical workflow for validating the physical properties of a

decylcyclohexane sample against literature data.
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Caption: Workflow for validating decylcyclohexane's physical properties.

Literature Values for Physical Properties of
Decylcyclohexane
The following table summarizes the physical properties of decylcyclohexane as reported in

various chemical literature and databases.
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Physical Property Reported Value Source(s)

Density 0.8 ± 0.1 g/cm³ ChemSrc[1]

0.812 g/cm³ Guidechem[2]

0.8167 g/L Toxics Use Reduction Institute

0.82 g/cm³ ChemicalBook[3][4]

Refractive Index 1.449 ChemSrc, Guidechem[1][2]

1.45338 Toxics Use Reduction Institute

1.4500 to 1.4540 ChemicalBook[3]

Boiling Point 299.00 °C (@ 760.00 mm Hg) The Good Scents Company[5]

299.7 ± 3.0 °C (@ 760 mmHg) ChemSrc[1]

299 °C
Toxics Use Reduction Institute,

ChemicalBook[3][4]

Melting Point -2 °C
ChemSrc, Guidechem,

ChemicalBook[1][2][3][4]

-1.7 °C Toxics Use Reduction Institute

Experimental Protocols
Detailed methodologies for the experimental determination of the key physical properties of

decylcyclohexane are provided below.

Density Measurement
The density of a liquid can be determined by measuring the mass of a known volume.[6][7]

Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 25 mL)

Analytical balance (accurate to ±0.0001 g)
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Thermometer

Water bath for temperature control

Procedure:

Clean and thoroughly dry the pycnometer.

Weigh the empty, dry pycnometer on the analytical balance and record its mass (m₁).

Fill the pycnometer with the decylcyclohexane sample, ensuring no air bubbles are

trapped.

Place the filled pycnometer in a temperature-controlled water bath (e.g., at 20°C) and

allow it to equilibrate.

Once equilibrated, carefully dry the outside of the pycnometer and weigh it again to

determine the mass of the pycnometer and the liquid (m₂).

The mass of the decylcyclohexane sample (m_liquid) is calculated as: m_liquid = m₂ -

m₁.

The density (ρ) is then calculated using the known volume of the pycnometer (V): ρ =

m_liquid / V.

Repeat the measurement at least three times to ensure accuracy and calculate the

average density.[8]

Refractive Index Measurement
The refractive index is determined using a refractometer, which measures the extent to which

light is bent when it passes through the liquid.

Apparatus:

Abbe refractometer

Constant temperature water circulator
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Dropper or pipette

Lens paper and ethanol for cleaning

Procedure:

Calibrate the Abbe refractometer using a standard sample with a known refractive index,

such as distilled water.[9]

Clean the prism surfaces of the refractometer with ethanol and lens paper.

Using a clean dropper, place a few drops of the decylcyclohexane sample onto the lower

prism.[10]

Close the prisms and ensure the liquid spreads evenly without any air bubbles.

Allow the sample to reach thermal equilibrium by circulating water at a specific

temperature (e.g., 20°C) through the instrument.

While looking through the eyepiece, adjust the coarse and fine control knobs until the

boundary line between the light and dark fields is sharp and centered on the crosshairs.

[10]

Read the refractive index value directly from the instrument's scale.

Perform multiple readings and average the results for precision.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[11] A common method for small sample volumes is the

Thiele tube method.[12]

Apparatus:

Thiele tube

Thermometer (-10 to 300°C)
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Small test tube or Durham tube

Capillary tube (sealed at one end)

Heat source (Bunsen burner or hot plate)

Mineral oil or silicone oil

Procedure:

Add a small amount (0.5-1 mL) of decylcyclohexane to the small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the sample.[12]

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Insert this assembly into the Thiele tube containing heat-stable oil, making sure the

sample is immersed in the oil.[12]

Gently heat the side arm of the Thiele tube.[12]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to enter the capillary tube.[12] Record this temperature.

Record the atmospheric pressure at the time of the measurement.

Melting Point Determination
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For substances that are liquid at room temperature, this requires cooling the sample until

it solidifies.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp) or a Thiele tube setup

Capillary tubes

Cooling bath (e.g., dry ice/acetone)

Thermometer

Procedure:

Place a small amount of liquid decylcyclohexane in a capillary tube.

Cool the capillary tube in a cooling bath until the sample solidifies completely.

Place the capillary tube containing the solid sample into the melting point apparatus.[13]

[14]

Heat the sample slowly, at a rate of about 1-2°C per minute, as the melting point is

approached.[13][15]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range).[16]

The recorded temperature range is the melting point of the substance. For a pure

compound, this range should be narrow.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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